N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(3-acetylphenyl)-1,3-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H15N3O3S/c1-9-13(8-16(3)14-9)20(18,19)15-12-6-4-5-11(7-12)10(2)17/h4-8,15H,1-3H3
• InChI Key: MJJWTTKKZXWGAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NC2=CC=CC(=C2)C(=O)C)C
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide, also known as ADP or ADPS, is a chemical compound with potential applications in scientific research. This compound is a pyrazole-based sulfonamide derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide is not fully understood. However, it has been suggested that this compound may act as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to exhibit antibacterial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. This compound is also soluble in a range of solvents, which makes it easy to work with in experiments. However, this compound has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, the toxicity of this compound has not been extensively studied, which may limit its use in some experiments.

Future Directions

There are several potential future directions for the study of N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide. One potential direction is the investigation of this compound as a potential therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another potential direction is the investigation of this compound as a diagnostic tool for Alzheimer's disease. In addition, further studies are needed to fully understand the mechanism of action of this compound and to determine its toxicity profile.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its anti-inflammatory, anti-cancer, and antibacterial activities make it an attractive candidate for further study. However, further research is needed to fully understand the mechanism of action of this compound and to determine its potential as a therapeutic agent.

Scientific Research Applications

N-(3-acetylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and antibacterial activities. This compound has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease.